N-Benzylidene-3-bromopropane-1-amine

• Molecular Formula: C10H12BrN
• Molecular Weight: 226.11 g/mol
• IUPAC Name: N-(3-bromopropyl)-1-phenylmethanimine
• InChI: InChI=1S/C10H12BrN/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
• InChI Key: GPQCYILGXAWKIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NCCCBr

Description

N-Benzylidene-3-bromopropane-1-amine is a useful research compound. Its molecular formula is C10H12BrN and its molecular weight is 226.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrobromide salt of 3-bromopropylamine (5.364 g, 24.50 mmol) was treated with triethylamine (4 mL) in CHCl3 (100 mL) and allowed to stir at room temperature for 5 min. Benzaldehyde (2.000 g, 18.85 mmol) and magnesium sulfate (6.000 g) were added and the reaction mixture was allowed to stir at room temperature for 16 h. The reaction mixture was filtered and the filter pad was washed with CHCl3 (50 mL). The filtrate was washed with water (3×50 mL), sat NaCl (50 mL), dried over sodium sulfate, and concentrated to provide a yellow oil (4.262 g, 100%). IR (film) 1645, 754, and 693 cm−1; 1H NMR (CDCl3) δ 8.34 (s, 1 H), 7.76 (m, 2 H), 7.44 (m, 3 H), 3.78 (dt, J=6.3 Hz and 1.3 Hz, 2 H), 3.52 (t, J=6.5 Hz, 2 H), 2.31 (pent, J=6.4 Hz, 2 H); ESIMS m/z (rel intensity) 226/228 (MH+, 100/91). Anal. (C10H12BrN) C, H, N.